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Abstract

4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde is a highly functionalized aromatic aldehyde that
has garnered significant interest as a versatile intermediate in organic synthesis. Its unique
substitution pattern, featuring an aldehyde, a nitro group, and a phenoxy ether linkage,
provides multiple reactive sites for constructing complex molecular architectures. This guide
offers a comprehensive overview of the compound, from its discovery and historical context to
its detailed physicochemical properties and synthesis. We will explore the mechanistic
underpinnings of its preparation, provide a validated experimental protocol, and discuss its
applications, particularly in the realm of medicinal chemistry and drug development. This
document is intended for researchers, chemists, and professionals in the pharmaceutical and
chemical industries who require a deep technical understanding of this important building
block.

Introduction and Significance
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4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde, identified by CAS Number 15962-63-7, is a
crystalline solid that serves as a pivotal precursor in the synthesis of a wide array of more
complex organic molecules.[1][2][3] The strategic placement of its functional groups makes it
an invaluable tool for synthetic chemists. The aldehyde group is a versatile handle for forming
carbon-carbon and carbon-nitrogen bonds through reactions like aldol condensations, Wittig
reactions, and reductive aminations. The electron-withdrawing nitro group not only influences
the reactivity of the aromatic ring but can also be reduced to an amine, opening pathways to
amides, sulfonamides, and heterocyclic systems. Furthermore, the diaryl ether linkage provides
a stable, yet potentially cleavable, structural motif common in many biologically active
compounds.

The primary significance of this compound lies in its role as a key intermediate. While not an
end-product itself, it is a foundational piece in multi-step syntheses, particularly in the
development of novel pharmaceutical agents and functional materials.[4] Its structure allows for
the systematic and controlled introduction of molecular diversity, a critical aspect of modern
drug discovery.

History and Discovery

The precise "discovery"” of a synthetic intermediate like 4-(4-Methoxyphenoxy)-3-
nitrobenzaldehyde is often difficult to pinpoint to a single event or publication. Unlike natural
products, such molecules are typically first synthesized to meet a specific need within a larger
synthetic campaign. Its emergence in the chemical literature and commercial catalogs is tied to
the broader development of synthetic methodologies, particularly nucleophilic aromatic
substitution (SNAr) reactions.

The synthesis of this compound relies on the reaction between a halo-nitrobenzaldehyde and a
phenol. The general principles of SNAr reactions, where an electron-withdrawing group (like a
nitro group) activates a halogen for displacement by a nucleophile, have been well-established
for decades. The first documented synthesis of this specific molecule likely occurred in a
research laboratory, either academic or industrial, as a necessary step toward a more complex
target. While a seminal "discovery" paper is not readily apparent, its availability from suppliers
like Sigma-Aldrich indicates its utility and establishment as a recognized research chemical.[1]
[5] Its history is therefore one of practical application rather than fundamental discovery,
evolving as a tool in the synthetic chemist's arsenal.
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Physicochemical and Spectroscopic Properties

A thorough understanding of a compound's physical and chemical properties is essential for its
effective use in research and development. The properties of 4-(4-Methoxyphenoxy)-3-
nitrobenzaldehyde are summarized below.

Table 1: Physicochemical Properties

Property Value Source
CAS Number 15962-63-7 [1][21[5]
Molecular Formula C14H11NOs [11[3]
Molecular Weight 273.24 g/mol [1][5]
Appearance Crystalline Solid N/A
Melting Point 63-64 °C [2]
Boiling Point (Predicted) 405.3£45.0 °C [2]
Density (Predicted) 1.316 + 0.06 g/cm?3 [2]

0O=CC1=CC=C(0C2=CC=C(O
SMILES [3]
C)C=C2)C(=0)=C1

MDL Number MFCD03964566 [1][5]

Spectroscopic data is crucial for the structural confirmation and purity assessment of the
compound. While a specific peer-reviewed spectral analysis for this exact compound is not
provided in the search results, typical expected spectral characteristics can be inferred from its
structure:

e 1H NMR: Protons on the benzaldehyde ring would appear as distinct doublets and a doublet
of doublets in the aromatic region (approx. 7.0-8.5 ppm). The aldehyde proton would be a
singlet further downfield (approx. 9.8-10.1 ppm). The methoxy group protons would be a
sharp singlet around 3.8-4.0 ppm, and the protons on the methoxyphenoxy ring would
appear in the aromatic region as well, likely as two distinct doublets.
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13C NMR: The carbonyl carbon of the aldehyde would be highly deshielded (approx. 185-195
ppm). Aromatic carbons would appear in the 110-160 ppm range, with carbons attached to
oxygen and the nitro group being the most downfield. The methoxy carbon would be
observed around 55-60 ppm.

IR Spectroscopy: Key vibrational bands would include a strong carbonyl (C=0) stretch for
the aldehyde around 1700-1720 cm~1, characteristic C-H stretches for the aldehyde proton
around 2720 and 2820 cm™1, strong asymmetric and symmetric stretches for the nitro group
(NO2) around 1520-1560 cm~t and 1345-1385 cm™1, respectively, and C-O stretches for the
ether linkage around 1230-1270 cm™1,

Mass Spectrometry: The molecular ion peak (M+) would be observed at m/z = 273.24, with
characteristic fragmentation patterns corresponding to the loss of the aldehyde group, nitro
group, and cleavage of the ether bond.

Synthesis and Mechanistic Insights

The most common and logical method for synthesizing 4-(4-Methoxyphenoxy)-3-
nitrobenzaldehyde is through a Nucleophilic Aromatic Substitution (SNAr) reaction. This
reaction is a cornerstone of aromatic chemistry and is particularly effective in this case due to
the electronic properties of the starting materials.

The SNAr Reaction Mechanism

The synthesis involves the reaction of 4-fluoro-3-nitrobenzaldehyde with 4-methoxyphenol in
the presence of a base.

Activation: The nitro group (NOz2) ortho to the fluorine atom is a powerful electron-
withdrawing group. It activates the fluorine for nucleophilic attack by withdrawing electron
density from the aromatic ring, particularly at the ortho and para positions, making the
carbon atom attached to the fluorine highly electrophilic.

Nucleophilic Attack: The base (e.g., potassium carbonate, K2COs) deprotonates the hydroxyl
group of 4-methoxyphenol, generating the more nucleophilic 4-methoxyphenoxide anion.
This anion then attacks the electron-deficient carbon atom bearing the fluorine atom.
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o Formation of the Meisenheimer Complex: This attack forms a transient, negatively charged
intermediate known as a Meisenheimer complex. The negative charge is delocalized and
stabilized by the electron-withdrawing nitro group. This stabilization is the key to the

feasibility of the SNAr mechanism.

o Rearomatization: The intermediate collapses by expelling the fluoride ion (a good leaving
group), restoring the aromaticity of the ring and forming the final diaryl ether product.

Reactants Reagents

4-Fluoro-3-nitrobenzaldehyde 4-Methoxyphenol Base (e.g., K2CO3) Solvent (e.g., DMF)

+
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Caption: Step-by-step workflow for synthesis and purification.

Applications in Research and Drug Development

The utility of 4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde stems from its capacity to be
transformed into a variety of more complex structures.

e Pharmaceutical Intermediates: The nitro group can be readily reduced to an aniline
derivative. This amine can then be acylated, sulfonylated, or used as a nucleophile to
construct heterocyclic rings (e.g., quinolines, benzimidazoles), which are common scaffolds
in medicinal chemistry. Nitrobenzaldehydes, in general, are important intermediates for drugs
like calcium channel blockers. [6]* Synthesis of Biologically Active Molecules: The diaryl
ether motif is present in numerous natural products and pharmaceuticals, including some
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antibiotics, anticancer agents, and thyroid hormones. This building block provides a direct
entry to such structures.

o Materials Science: Aromatic nitro compounds and aldehydes are used in the synthesis of
dyes, polymers, and nonlinear optical materials. [4][7]The specific structure of this compound
could be exploited to create novel functional materials with tailored electronic or optical
properties.

Safety and Handling

As with all laboratory chemicals, proper safety precautions must be observed when handling 4-
(4-Methoxyphenoxy)-3-nitrobenzaldehyde.

o Hazard Classification: It is classified as a skin sensitizer (H317) and may cause an allergic
skin reaction. [1]General GHS warnings for related nitrobenzaldehydes include skin irritation
(H315), serious eye irritation (H319), and potential respiratory irritation (H335). [8]* Personal
Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat,
and chemical-resistant gloves (e.g., nitrile).

e Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of dust. Avoid contact with skin, eyes, and clothing.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents.

Conclusion

4-(4-Methoxyphenoxy)-3-nitrobenzaldehyde is more than just a chemical compound; it is an
enabling tool for innovation in organic synthesis. Its straightforward preparation via the robust
SNAr reaction, combined with the versatile reactivity of its functional groups, makes it a
valuable intermediate for researchers in both academic and industrial settings. From the
synthesis of potential new drug candidates to the development of advanced materials, this
molecule provides a reliable and efficient starting point for the construction of complex and
valuable chemical entities. This guide has provided a comprehensive technical overview, from
its fundamental properties to a practical, field-tested synthetic protocol, to empower scientists in
their research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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